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Compound of Interest

Compound Name: GSK4028

Cat. No.: B2980303

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper handling, storage, and use of
the GSK4028 compound. GSK4028 serves as the enantiomeric negative control for GSK4027,
a potent and selective chemical probe for the bromodomains of p300/CBP-associated factor
(PCAF) and General Control Nonderepressible 5 (GCN5).[1][2] Adherence to these guidelines
is crucial for ensuring the integrity of experimental results and maintaining a safe laboratory
environment.

Compound Information

Property Value
4-Bromo-2-methyl-5-[[(3S,5S)-1-methyl-5-

IUPAC Name o ] o
phenyl-piperidin-3-ylJamino]pyridazin-3-one

Molecular Formula C17H21BrN4O

Molecular Weight 377.28 g/mol

CAS Number 2079886-19-2

Appearance White to off-white solid

Inactive enantiomer of GSK4027, a
Primary Target(s) PCAF/GCN5 bromodomain inhibitor. Used as a
negative control.[1][2]
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Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for GSK4028 is not readily available, general
laboratory safety precautions for handling chemical compounds should be strictly followed. The
SDS for similar compounds recommend the following:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses with side shields, and chemical-resistant gloves.

e Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood, to avoid inhalation of dust or aerosols.

» Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,
flush the affected area with copious amounts of water.

 Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

Dust Formation: Avoid creating dust when handling the solid form of the compound.

Storage and Stability

Proper storage is critical to maintain the stability and activity of GSK4028.

Storage )
Form Duration Notes
Temperature
N Store in a desiccated
Lyophilized Powder -20°C Up to 36 months[3] )
environment.
o Aliguot to avoid
Stock Solution (in
-20°C Up to 1 month[3] repeated freeze-thaw
DMSO)
cycles.
Preferred for long-
term storage. Aliquot
-80°C Up to 2 years[4]

to avoid repeated

freeze-thaw cycles.
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Solution Preparation

GSK4028 is soluble in dimethyl sulfoxide (DMSO). For aqueous-based assays, further dilution
into appropriate buffers is necessary.

Preparation of a 10 mM DMSO Stock Solution

Materials:

o GSK4028 powder

e Anhydrous DMSO

 Sterile microcentrifuge tubes or vials

Protocol:

Equilibrate the GSK4028 vial to room temperature before opening to prevent moisture
condensation.

e Weigh the required amount of GSK4028 powder. For 1 mL of a 10 mM stock solution, use
3.77 mg of GSK4028.

e Add the appropriate volume of anhydrous DMSO to the vial.

» Vortex or sonicate the solution until the compound is fully dissolved. Gentle warming may be
applied if necessary.

 Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-thaw
cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[3][4]

Preparation of Working Solutions for In Vitro and In Vivo
Studies

For cellular assays, the DMSO stock solution should be diluted in cell culture medium to the
desired final concentration. The final DMSO concentration should be kept low (typically < 0.1%)
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to avoid solvent-induced toxicity.

For in vivo studies, several formulations can be used to prepare a clear solution.[4] It is
recommended to prepare these solutions fresh on the day of use.

Protocol 1: Saline-based formulation[4]

e Add each solvent sequentially: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.
» Ensure the solution is clear. Sonication can be used to aid dissolution.

e This formulation is reported to achieve a solubility of > 2.5 mg/mL.[4]

Protocol 2: SBE-B-CD based formulation[4]

e Add each solvent sequentially: 10% DMSO and 90% (20% SBE-B-CD in Saline).
o Ensure the solution is clear.

e This formulation is reported to achieve a solubility of > 2.5 mg/mL.[4]

Protocol 3: Corn Oil based formulation[4]

e Add each solvent sequentially: 10% DMSO and 90% Corn Oil.

» Ensure the solution is clear.

e This formulation is reported to achieve a solubility of > 2.5 mg/mL.[4]

Experimental Protocols

GSK4028 is designed to be used as a negative control alongside its active enantiomer,
GSK4027, to differentiate between on-target and off-target effects in experiments investigating
the role of PCAF/GCN5 bromodomains.

Cellular Target Engagement Assay (e.g., NanoBRET™)

This protocol provides a general workflow for assessing the interaction of GSK4027 with its
target in cells, using GSK4028 as a negative control.
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Cellular Target Engagement Workflow
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Methodology:

o Culture cells engineered to co-express a NanoLuc® luciferase-tagged PCAF or GCN5
protein and a HaloTag®-tagged histone protein.

o Seed the cells in appropriate assay plates and allow them to attach overnight.
o Prepare serial dilutions of GSK4027 and GSK4028 in the assay medium.

o Treat the cells with the compounds and a vehicle control (e.g., DMSO) and incubate for the
desired time.

e Add the HaloTag® NanoBRET™ 618 Ligand and the NanoLuc® substrate to the wells.

o Measure the bioluminescence resonance energy transfer (BRET) signal using a plate reader
equipped for BRET measurements.

e Analyze the data to determine the ICso values. A significant difference in potency between
GSK4027 and GSK4028 would indicate on-target activity of GSK4027.

Signaling Pathway Context

GSK4027 is an inhibitor of the bromodomains of PCAF and GCN5, which are histone
acetyltransferases (HATS). These enzymes play a crucial role in epigenetic regulation by
acetylating histone and non-histone proteins, thereby influencing gene transcription.[5][6][7]
GSK4028, as the inactive enantiomer, should not exhibit this inhibitory activity.
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PCAF/GCNS5 Bromodomain Signaling

The bromodomain of PCAF/GCNS5 recognizes acetylated lysine residues on histones, which is
a key step in the recruitment of these enzymes to specific chromatin regions.[8] The histone
acetyltransferase (HAT) domain then catalyzes the acetylation of histone tails, leading to a
more open chromatin structure and facilitating gene transcription. GSK4027 inhibits the binding
of the PCAF/GCN5 bromodomain to acetylated histones, thereby preventing the subsequent
transcriptional activation. GSK4028, being the inactive enantiomer, is not expected to have a
significant effect on this process and serves to control for any non-specific or off-target effects
of the chemical scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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